methyl 4-[(4-fluorophenoxy)methyl]benzoate
Overview
Description
Methyl 4-[(4-fluorophenoxy)methyl]benzoate is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.08487243 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Sensing and Detection
Methyl 4-[(4-fluorophenoxy)methyl]benzoate, due to its structural characteristics, may be involved in the development of fluorescent chemosensors. Similar compounds have been utilized in creating sensors for detecting a variety of analytes, such as metal ions, anions, and neutral molecules. The high selectivity and sensitivity of these chemosensors highlight the potential of this compound derivatives in chemical sensing applications (Roy, 2021).
Precursor for Bioactive Compounds
Compounds structurally similar to this compound have been acknowledged as bioactive precursors in the synthesis of various pharmacologically active compounds. These structures serve as critical scaffolds and excellent precursors for discovering new bioactive molecules due to their versatile pharmacological activities, such as antifungal, antihypertensive, anticancer, and antiulcer properties. The synthetic versatility of such compounds underscores their significance in organic synthesis and potential pharmaceutical applications (Farooq & Ngaini, 2019).
Environmental Fate and Behavior Studies
Some structurally related compounds to this compound, like parabens, have been extensively studied for their environmental fate, behavior, and potential as endocrine disruptors. Despite being widely used, controversies remain regarding the health effects of such compounds. Their ubiquitous presence in the environment, including in water systems and sediments, highlights the need for comprehensive studies on the environmental impact and behavior of similar compounds (Haman et al., 2015).
Drug Synthesis and Development
The structural attributes of this compound suggest its potential use as an intermediate in the synthesis of therapeutic agents. Similar compounds have been utilized as key intermediates in the production of drugs like flurbiprofen, showcasing the practicality of such compounds in pharmaceutical manufacturing and the development of efficient synthesis methods (Qiu et al., 2009).
Properties
IUPAC Name |
methyl 4-[(4-fluorophenoxy)methyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-18-15(17)12-4-2-11(3-5-12)10-19-14-8-6-13(16)7-9-14/h2-9H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNOIYQRCWAJILI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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